Cas no 1147299-69-1 (Safinamide-d4)

• Product Name: Safinamide-d4
• CAS No: 1147299-69-1
• MF: C₁₇H₁₉FN₂O₂
• MW: 302.343367815018
• CID: 5043294
• Update Time: 2025-07-26

Safinamide-d4 Chemical and Physical Properties

Names and Identifiers

• Safinamide-d4
• Safinamide-D4 (Alanine-D4)Q: What is Safinamide-D4 (Alanine-D4) Q: What is the CAS Number of Safinamide-D4 (Alanine-D4)

• Inchi： 1S/C17H19FN2O2/c1-12(17(19)21)20-10-13-5-7-16(8-6-13)22-11-14-3-2-4-15(18)9-14/h2-9,12,20H,10-11H2,1H3,(H2,19,21)/t12-/m0/s1
• InChI Key： NEMGRZFTLSKBAP-LBPRGKRZSA-N
• SMILES： O(C1C=CC(CN[C@@]([H])(C([H])([H])[H])C(=O)N)=CC=1)CC1C=CC=C(F)C=1

Safinamide-d4 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Safinamide-d4

Comprehensive Guide to Safinamide-d4 (CAS No. 1147299-69-1): Applications, Research Insights, and Future Perspectives

In the rapidly evolving field of pharmaceutical research and drug development, deuterated compounds like Safinamide-d4 (CAS No. 1147299-69-1) have garnered significant attention. This deuterated analog of Safinamide, a well-known MAO-B inhibitor, is increasingly utilized in metabolic studies, pharmacokinetic research, and analytical method validation. The incorporation of deuterium atoms enhances the compound's stability, making it invaluable for tracing drug pathways and optimizing therapeutic efficacy.

The Safinamide-d4 market has seen exponential growth, driven by rising demand for precision medicine and personalized therapeutics. Researchers frequently search for terms such as "deuterated Safinamide applications," "Safinamide-d4 synthesis," and "CAS 1147299-69-1 supplier," reflecting the compound's relevance in both academic and industrial settings. Its non-invasive nature and compatibility with advanced analytical techniques like LC-MS and NMR further solidify its position as a critical tool in modern pharmacology.

One of the most compelling aspects of Safinamide-d4 is its role in addressing neurodegenerative disorders, particularly Parkinson's disease. With global interest in neurodegenerative treatments at an all-time high, queries like "Safinamide-d4 mechanism of action" and "deuterated drugs for Parkinson's" dominate scientific discourse. The compound's ability to provide clearer metabolic profiles without altering biological activity makes it a cornerstone in the development of next-generation therapies.

From a technical standpoint, Safinamide-d4 (CAS No. 1147299-69-1) is synthesized through meticulous deuterium exchange processes, ensuring high isotopic purity (>98%). This level of precision is crucial for studies requiring minimal interference from non-labeled analogs. Suppliers and manufacturers emphasize compliance with international standards, catering to laboratories focused on "high-purity deuterated compounds" and "stable isotope-labeled pharmaceuticals."

Looking ahead, the potential of Safinamide-d4 extends beyond current applications. Innovations in deuterium chemistry and the growing emphasis on targeted drug delivery systems suggest that this compound will play a pivotal role in future research. As the scientific community continues to explore its capabilities, Safinamide-d4 remains a subject of intense study and a beacon of progress in medicinal chemistry.